Impact of N-donor auxiliary ligands on three new Co(ii)-based coordination polymers with symmetrical tetracarboxylate ligands: a magnetism study†
New Journal of Chemistry Pub Date: 2023-10-26 DOI: 10.1039/D3NJ03772J
Abstract
Three new Co(II)-based coordination polymers, namely [Co(L)]n (1), [Co(H2L)1.5(1,10-phen)(H2O)2]n (2), and {[Co2(L)(dpa)(H2O)2]·(H4L)0.5}n (3) (H4L = 5,5′-(ethene-1,2-diyl)diisophthalic acid, 1,10-phen = 1,10-phenanthroline, dpa = (E)-1,2-di(pyridin-4-yl)diazene), were solvothermally synthesized and characterized by single-crystal X-ray diffraction, powder X-ray diffraction, and magnetic studies. 1 and 3 display a 3D framework with (4,6)-connected CrB-type topology, and 2 displays a 1D chain built by the unprotonated H2L linker. The magnetic studies indicated that CPs 1–3 show the presence of weak antiferromagnetic interactions within the Co(II) units.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 119584-73-5
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CAS no.: 117902-15-5
